Cas no 851948-88-4 (ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851948-88-4
• MF: C₂₁H₂₂FN₃O₄S
• MW: 431.480487346649
• CID: 6305438
• PubChem ID: 4193342
• Update Time: 2025-05-18

ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• F0641-0267
• 851948-88-4
• AB00670326-01
• ethyl 5-(2-ethylbutanoylamino)-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590163
• ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C21H22FN3O4S/c1-4-12(5-2)18(26)23-19-16-15(11-30-19)17(21(28)29-6-3)24-25(20(16)27)14-9-7-13(22)8-10-14/h7-12H,4-6H2,1-3H3,(H,23,26)
• InChI Key： LNVRQWOAQJYRJB-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(=CC=3)F)C(C2=C1NC(C(CC)CC)=O)=O

Computed Properties

• Exact Mass: 431.13150553g/mol
• Monoisotopic Mass: 431.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 116Ų

Additional information on ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Professional Introduction to Ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate (CAS No. 851948-88-4)

Ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate, identified by its CAS number 851948-88-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including amide, ester, and fluorophenyl moieties, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The structural framework of Ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate incorporates a thienopyridazine core, which is a well-documented motif in medicinal chemistry. Thienopyridazines have been extensively studied for their pharmacological properties, particularly in the context of anticancer and anti-inflammatory agents. The introduction of a fluorine atom at the 4-position of the phenyl ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The amide group in Ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate provides a potential site for interaction with biological targets such as enzymes and receptors. This feature is particularly relevant in the context of kinase inhibition, where thienopyridazine derivatives have shown promising activity. For instance, studies have demonstrated that similar scaffolds can modulate the activity of tyrosine kinases, which are implicated in various diseases including cancer.

The ester functionality at the 1-position of the molecule offers another layer of modularity for chemical synthesis. This group can be readily modified through various chemical transformations to introduce additional substituents or to explore different pharmacophoric elements. Such modifications are crucial in optimizing drug-like properties such as solubility, bioavailability, and target specificity. The versatility of Ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate makes it a valuable tool for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have further enhanced the potential of Ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate. Molecular docking studies have been employed to predict its binding interactions with various biological targets. These studies have revealed that the compound can effectively bind to pockets on enzymes such as kinases and phosphodiesterases. The fluorine atom at the phenyl ring has been identified as a key interaction point, contributing to the compound's binding affinity and selectivity.

The synthesis of Ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex heterocyclic core. These reactions provide a reliable and efficient route to introduce the necessary functional groups while maintaining regioselectivity.

In conclusion, Ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research in this area continues to evolve, compounds like Ethyl 5-(2-ethylbutanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate are likely to play a significant role in addressing unmet medical needs.